Cas no 80843-63-6 (Benzene,1-[[2-[4-(difluoromethoxy)phenyl]-2-methylpropoxy]methyl]-3-(4-fluorophenoxy)-)

• Product Name: Benzene,1-[[2-[4-(difluoromethoxy)phenyl]-2-methylpropoxy]methyl]-3-(4-fluorophenoxy)-
• CAS No: 80843-63-6
• MF: C₂₄H₂₃F₃O₃
• MW: 416.432837724686
• CID: 722385
• PubChem ID: 3067118
• Update Time: 2025-04-19

Benzene,1-[[2-[4-(difluoromethoxy)phenyl]-2-methylpropoxy]methyl]-3-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[[2-[4-(difluoromethoxy)phenyl]-2-methylpropoxy]methyl]-3-(4-fluorophenoxy)-
• 1-((2-(4-(Difluoromethoxy)phenyl)-2-methylpropoxy)methyl)-3-(4-fluorop henoxy)benzene
• 1-(difluoromethoxy)-4-[1-[[3-(4-fluorophenoxy)phenyl]methoxy]-2-methylpropan-2-yl]benzene
• DTXSID70230670
• SCHEMBL10851816
• 80843-63-6
• VFDJYLNAYQDNOS-UHFFFAOYSA-N
• Benzene, 1-((2-(4-(difluoromethoxy)phenyl)-2-methylpropoxy)methyl)-3-(4-fluorophenoxy)-
• 1-((2-(4-(Difluoromethoxy)phenyl)-2-methylpropoxy)methyl)-3-(4-fluorophenoxy)benzene
• 3-(4-Fluorophenoxy)benzyl 2-(4-difluoromethoxyphenyl)-2-methylpropyl ether

• Inchi： 1S/C24H23F3O3/c1-24(2,18-6-10-21(11-7-18)30-23(26)27)16-28-15-17-4-3-5-22(14-17)29-20-12-8-19(25)9-13-20/h3-14,23H,15-16H2,1-2H3
• InChI Key： VFDJYLNAYQDNOS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C)(C)COCC1C=CC=C(C=1)OC1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 416.16
• Monoisotopic Mass: 416.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 466.3°C at 760 mmHg
• Flash Point: 245.4°C
• Refractive Index: 1.535